1-Methyl-4-(pent-4-ynyl)piperazine

• CAS No.: 388121-84-4
• Molecular Formula: C10H18N2
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 1-methyl-4-pent-4-ynylpiperazine
• InChI: InChI=1S/C10H18N2/c1-3-4-5-6-12-9-7-11(2)8-10-12/h1H,4-10H2,2H3
• InChI Key: IRQWLKGRKSVZDX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCC#C

Description

1-Methyl-4-(pent-4-ynyl)piperazine is a useful research compound. Its molecular formula is C10H18N2 and its molecular weight is 166.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of pent-4-ynyl methanesulfonate (887 mg) and N-methyl piperazine (607 μL) was heated to 80° C. for 4.5 h, diluted with 1,2-dichloroethane (5 mL) and heated to 70° C. for 18 h. Saturated aq. NaHCO3 was added (10 mL) and the mixture was extracted with DCM (3×40 mL), dried over Na2SO4, and concentrated to afford 1-methyl-4-(pent-4-ynyl)piperazine (0.23 g).